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Abstract

Prosulfocarb, a pre-emergent thiocarbamate herbicide, is widely utilized for the control of
annual grasses and some broad-leaf weeds in cereal crops. Its mode of action involves the
inhibition of lipid synthesis, specifically targeting very-long-chain fatty acid (VLCFA) elongases.
While effective in its agricultural application, the potential for off-target effects necessitates a
thorough understanding of its ecotoxicological profile. This technical guide provides a
comprehensive overview of the current scientific knowledge regarding the impact of
prosulfocarb on a range of non-target organisms, including aquatic and terrestrial
invertebrates, vertebrates, and microorganisms. It summarizes key toxicological endpoints,
details experimental methodologies, and visualizes relevant biological pathways and
assessment workflows to serve as a critical resource for researchers and environmental risk
assessors.

Introduction

Prosulfocarb (S-benzyl N,N-dipropylthiocarbamate) is a selective herbicide that is absorbed
by the roots and emerging shoots of susceptible plants, leading to growth inhibition and
eventual mortality.[1] Its primary mechanism of action is the disruption of fatty acid elongation,
a crucial process for the formation of cell membranes and other vital cellular components.[2]
The increasing use of prosulfocarb raises concerns about its potential impact on non-target
species that may be exposed through spray drift, runoff, or soil residues. This document
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synthesizes the available ecotoxicological data to provide a detailed profile of prosulfocarb's
effects on the environment.

Physicochemical Properties and Environmental Fate

Prosulfocarb is characterized by its limited water solubility and a moderate potential for
mobility in soil.[3] It has a relatively short half-life in both soil and water, with microbial
degradation being a significant dissipation pathway.[4][5] However, its properties also suggest a
potential for volatilization and atmospheric transport, which can lead to the contamination of
non-target areas.

Table 1: Physicochemical Properties of Prosulfocarb

Property Value Reference

S-benzyl N,N-

dipropylcarbamothioate

IUPAC Name

CAS Number 52888-80-9
Molecular Formula C14H21NOS

Molar Mass 251.39 g/mol

Water Solubility Insoluble

Vapor Pressure 0.79 mPa

Soil Half-life (DTso) 35 days (typical)
Water Half-life (DTso) 2.9 days (in ditches)

Ecotoxicological Data on Non-Target Organisms

The toxicity of prosulfocarb varies significantly across different non-target organisms. The
following tables summarize the available quantitative data for key indicator species.

Aquatic Organisms

Prosulfocarb is classified as toxic to aquatic life with long-lasting effects.
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Table 2: Acute and Chronic Toxicity of Prosulfocarb to Aquatic Organisms

Value

Exposure

Organism Species Endpoint . Reference
(mglL) Duration
Oncorhynchu
) s mykiss
Fish i LCso 14 96 h
(Rainbow
Trout)
. Daphnia
Aquatic
magna ECso 15 48 h
Invertebrate
(Water Flea)
) Daphnia
Aguatic
magna NOEC 0.045 21 days
Invertebrate
(Water Flea)
Pseudunio
Aquatic auricularius
LCso 3.02 96 h
Invertebrate (Freshwater
Mussel)
Scenedesmu ECso (Growth
Algae ] o 0.013 72 h
s subspicatus  Inhibition)
) Lemna gibba ECso (Growth
Aquatic Plant 0.69 7 days

(Duckweed) Inhibition)

Terrestrial Organisms

The risk to terrestrial organisms is dependent on the level and route of exposure.

Table 3: Toxicity of Prosulfocarb to Terrestrial Organisms
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. . ) Exposure
Organism Species Endpoint Value Reference
Route
o _ >500 mg/kg
Earthworm Eisenia fetida  LCso " 14 days
S0i
LDso
Honeybee Apis mellifera >100 pg/bee 48h
(Contact)
_ _ >113.9
Honeybee Apis mellifera  LDso (Oral) 48 h
g/bee
Colinus
) virginianus 1650 mg/kg
Bird _ LDso Acute Oral
(Bobwhite bw
Quail)
Anas
latyrhynchos >5000 mg/k
Bird Py LCso ) I 8 days
(Mallard diet
Duck)
Rattus
) 1820 mg/kg
Mammal norvegicus LDso o Acute Oral
W
(Rat)

Soil Microorganisms

Prosulfocarb can influence the structure and activity of soil microbial communities. Studies
have shown that it can inhibit the proliferation of certain bacteria, such as organotrophic
bacteria and actinobacteria, particularly at higher concentrations. Conversely, some research
indicates that prosulfocarb may promote the growth of Gram-negative bacteria while reducing
the abundance of Gram-positive bacteria. The impact on soil enzyme activity, such as
dehydrogenase activity, has also been observed, with effects varying depending on soil type
and the presence of organic amendments.

Experimental Protocols
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The ecotoxicological data presented in this guide are derived from studies following
standardized testing guidelines, primarily those established by the Organisation for Economic
Co-operation and Development (OECD) and the American Society for Testing and Materials
(ASTM). The following sections provide detailed methodologies for key experiments.

Fish Acute Toxicity Test (Following OECD Guideline 203)

e Test Organism: Rainbow trout (Oncorhynchus mykiss), juvenile stage.

Test Type: Semi-static (test solutions renewed every 24 or 48 hours).

Test Duration: 96 hours.

Test Concentrations: A geometric series of at least five concentrations and a control. A limit
test at 100 mg/L may be performed first.

Test Conditions:

o

Temperature: 12-15°C.

[¢]

pH: 6.0-8.5.

[¢]

Dissolved Oxygen: >60% of air saturation value.

[e]

Lighting: 12-16 hours light photoperiod.

e Procedure: Fish are acclimated to test conditions for at least 12 days. Groups of at least
seven fish are randomly assigned to test chambers for each concentration and control. The
fish are not fed during the test.

» Observations: Mortalities and any abnormal clinical signs (e.g., loss of equilibrium,
respiratory distress, discoloration) are recorded at 3, 24, 48, 72, and 96 hours.

» Endpoint: The LCso (the concentration estimated to be lethal to 50% of the test fish) is
calculated at 96 hours using appropriate statistical methods (e.g., probit analysis).
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Daphnia magna Reproduction Test (Following OECD
Guideline 211)

Test Organism:Daphnia magna, less than 24 hours old at the start of the test.

Test Type: Semi-static renewal.

Test Duration: 21 days.

Test Concentrations: At least five concentrations in a geometric series and a control.

Procedure: Individual daphnids are exposed to the test concentrations in separate vessels.
They are fed daily with a suitable algal food source. The test medium is renewed at least
three times a week.

Observations: Parental mortality and the number of live offspring produced per parent are
recorded daily.

Endpoints: The primary endpoints are the reproductive output (total number of live young
produced per surviving parent) and parental mortality. The No Observed Effect
Concentration (NOEC) and the Lowest Observed Effect Concentration (LOEC) for
reproduction are determined. The ECso for reproduction can also be calculated.

Earthworm Acute Toxicity Test (Following OECD
Guideline 207)

Test Organism: Adult earthworms (Eisenia fetida), with a clitellum.
Test Type: Artificial soil test.
Test Duration: 14 days.

Test Concentrations: A range of at least five concentrations of prosulfocarb mixed into a
standardized artificial soil, plus a control.

Procedure: Ten adult earthworms are introduced into each test container with the treated
soil. The containers are kept in the dark at 20 + 2°C.
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o Observations: Mortality is assessed at 7 and 14 days. Sub-lethal effects, such as changes in
behavior and body weight, are also recorded.

e Endpoint: The LCso at 14 days is determined. The NOEC and LOEC for mortality and
sublethal effects can also be established.

Honeybee Acute Contact Toxicity Test (Following OECD
Guideline 214)

e Test Organism: Young adult worker honeybees (Apis mellifera).
o Test Type: Direct topical application.
o Test Duration: 48 to 96 hours.

o Test Doses: A geometric series of at least five doses, a solvent control, and a toxic reference
substance (e.g., dimethoate).

e Procedure: Individual bees are anaesthetized (e.g., with CO2) and a precise volume of the
test solution is applied to the dorsal thorax using a micro-applicator. Groups of at least 10
bees are used for each dose level and control. The bees are then housed in cages with
access to a sucrose solution.

o Observations: Mortality and any behavioral abnormalities are recorded at 4, 24, and 48
hours. The observation period can be extended to 72 and 96 hours if mortality increases
significantly between 24 and 48 hours.

e Endpoint: The LDso (the dose estimated to be lethal to 50% of the test bees) is calculated for
each observation time.

Mode of Action and Signaling Pathways

Prosulfocarb belongs to the thiocarbamate class of herbicides, which are known to inhibit the
biosynthesis of very-long-chain fatty acids (VLCFASs). VLCFAs are essential components of
various cellular structures, including the plasma membrane, cuticular waxes, and suberin.
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The primary target of thiocarbamate herbicides is believed to be one or more enzymes in the
VLCFA elongase complex located in the endoplasmic reticulum. This complex catalyzes the
sequential addition of two-carbon units to fatty acid chains. Inhibition of this process leads to a
depletion of VLCFAs, which disrupts cell division, membrane integrity, and the formation of
protective surface layers in susceptible plants. In non-target organisms, a similar mechanism
could lead to toxicity if the herbicide interacts with their homologous enzyme systems.

Prosulfocarb Exposure Non-Target Organism Cell
_—_
Prosulfocarb Endoplasmic Reticulum Fatty Acids (C16, C18)
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Caption: Proposed mechanism of prosulfocarb toxicity in non-target organisms.
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Ecotoxicological Risk Assessment Workflow

The assessment of the environmental risk posed by a pesticide like prosulfocarb follows a
structured, tiered approach. This workflow integrates data on the pesticide's intrinsic toxicity

with its environmental fate and exposure potential.
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Tier 1: Hazard Identification & Characterization

Acute & Chronic Toxicity Testing
(Fish, Invertebrates, Algae, Plants,
Earthworms, Bees, Birds, Mammals)

Tier 1: Exposure Assessment

Determine Toxicity Endpoints Environmental Fate Studies
(LC50, EC50, NOEC, LOAEL) (Degradation, Mobility, Bioaccumulation)

Tier 1: Risk Characterization
\ 4

Y
Predicted No-Effect Predict Environmental
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(from toxicity endpoints) (Soil, Water, Air)

Calculate Risk Quotient (RQ)
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Risk of Concern?
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Refined Exposure Modeling
(e.g., site-specific scenarios)

Higher Tier Ecotoxicity Studies

If RQ <=1 (Acceptable Risk . .
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Refined Risk Assessment g4

Risk Management
\4 \
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Caption: Tiered ecotoxicological risk assessment workflow for pesticides.
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Conclusion

The available data indicate that prosulfocarb poses a significant hazard to certain non-target
organisms, particularly in aquatic environments. While its relatively short environmental
persistence may mitigate some long-term risks, the potential for acute toxicity, especially
following runoff events, is a key concern. This technical guide provides a foundational
understanding of the ecotoxicological profile of prosulfocarb. Further research is warranted to
fill existing data gaps, particularly concerning the chronic and sublethal effects on a wider range
of terrestrial and aquatic species, and to further elucidate the specific molecular interactions
within the VLCFA synthesis pathway in non-target organisms. A comprehensive understanding
of these aspects is crucial for developing effective risk mitigation strategies and ensuring the
environmentally sound use of this herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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